Cas no 1150561-75-3 (2-(tert-Butoxycarbonylamino)-4-methylphenylboronic Acid Pinacol Ester)

• Product Name: 2-(tert-Butoxycarbonylamino)-4-methylphenylboronic Acid Pinacol Ester
• CAS No: 1150561-75-3
• MF: C₁₈H₂₈BNO₄
• MW: 333.230225563049
• MDL: MFCD11044437
• CID: 856969
• PubChem ID: 46737997
• Update Time: 2025-11-01

2-(tert-Butoxycarbonylamino)-4-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• 2-(BOC-Amino)-4-methylphenylboronic acid,pinacol
• 2-(BOC-Amino)-4-methylphenylboronic acid
• tert-butyl 5-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate
• 2-(BOC-AMINO)-4-METHYLPHENYLBORONIC ACID, PINACOL ESTER
• AK-56910
• SureCN1062259
• SCHEMBL1062259
• tert-Butyl [5-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• tert-butyl N-[5-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• AKOS015960319
• SB83442
• 2-(tert-Butoxycarbonylamino)-4-methylphenylboronic acid pinacol ester, AldrichCPR
• CS-0441318
• DTXSID50674154
• MFCD11044437
• 2-(TERT-BUTOXYCARBONYLAMINO)-4-METHYLPHENYLBORONIC ACID, PINACOL ESTER
• WVTNHPZOSNRLET-UHFFFAOYSA-N
• tert-Butyl(5-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• 1150561-75-3
• J-003244
• Carbamic acid, N-[5-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, 1,1-dimethylethyl ester
• 2-(tert-Butoxycarbonylamino)-4-methylphenylboronic Acid Pinacol Ester

• MDL： MFCD11044437
• Inchi： 1S/C18H28BNO4/c1-12-9-10-13(19-23-17(5,6)18(7,8)24-19)14(11-12)20-15(21)22-16(2,3)4/h9-11H,1-8H3,(H,20,21)
• InChI Key： WVTNHPZOSNRLET-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C)=CC=2NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 333.21100
• Monoisotopic Mass: 333.2111385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.79000
• LogP: 3.71420

Additional information on 2-(tert-Butoxycarbonylamino)-4-methylphenylboronic Acid Pinacol Ester

Comprehensive Overview of 2-(tert-Butoxycarbonylamino)-4-methylphenylboronic Acid Pinacol Ester (CAS No. 1150561-75-3)

2-(tert-Butoxycarbonylamino)-4-methylphenylboronic Acid Pinacol Ester (CAS No. 1150561-75-3) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of pinacol boronic esters, which are known for their stability and reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura coupling. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances its utility in peptide synthesis and drug discovery, making it a valuable intermediate for researchers.

In recent years, the demand for boronic acid-based compounds has surged due to their applications in targeted drug delivery and bioconjugation. The 4-methylphenyl moiety in this compound contributes to its lipophilicity, which is critical for improving membrane permeability in bioactive molecules. Researchers frequently search for "Boc-protected boronic esters" or "arylboronic acid derivatives for Suzuki coupling," highlighting the compound's relevance in modern synthetic chemistry. Its CAS No. 1150561-75-3 is often referenced in patent literature and academic journals, underscoring its importance.

The pinacol ester group in this compound offers superior stability compared to free boronic acids, reducing hydrolysis and oxidation risks during storage and handling. This feature aligns with the growing interest in "air-stable boronic acid reagents" among chemists. Additionally, the compound's compatibility with green chemistry principles—such as minimizing waste and using non-toxic reagents—makes it a preferred choice for sustainable synthesis. Questions like "How to handle boronic esters safely?" or "Best practices for storing pinacol boronates" reflect user concerns addressed by this compound's design.

From a commercial perspective, 2-(tert-Butoxycarbonylamino)-4-methylphenylboronic Acid Pinacol Ester is supplied by leading chemical manufacturers with high purity (>98%), catering to industries focused on high-throughput screening and medicinal chemistry. Its role in developing kinase inhibitors and protease-targeting drugs has been explored in recent studies, further driving its adoption. Searches for "boronic ester suppliers" or "CAS 1150561-75-3 price" indicate its market demand.

In summary, 2-(tert-Butoxycarbonylamino)-4-methylphenylboronic Acid Pinacol Ester (CAS No. 1150561-75-3) exemplifies the intersection of innovation and practicality in synthetic chemistry. Its robust applications, coupled with user-centric features like stability and ease of use, position it as a cornerstone in both academic and industrial research. As trends like "precision medicine" and "catalysis optimization" gain traction, this compound's relevance is poised to grow exponentially.